6-Fluoro-3-(1-nitrosopiperidin-4-yl)-1,2-benzoxazole

• IUPAC Name: 6-fluoro-3-(1-nitrosopiperidin-4-yl)-1,2-benzoxazole
• InChI: InChI=1S/C12H12FN3O2/c13-9-1-2-10-11(7-9)18-14-12(10)8-3-5-16(15-17)6-4-8/h1-2,7-8H,3-6H2
• InChI Key: PGUKYDMMRNFDCN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NOC3=C2C=CC(=C3)F)N=O
• Molecular Formula: C12H12FN3O2
• Molecular Weight: 249.24 g/mol

Description

6-Fluoro-3-(1-nitrosopiperidin-4-yl)-1,2-benzoxazole, also known as RSA V nitrosamine, is a chemical compound with the molecular formula C12H12FN3O2 and a molecular weight of 249.24. It is used as a working standard or secondary reference standard. This compound is used in monitoring and controlling impurity levels in Nitrosamine and its related formulations as per International Conference on Harmonization (ICH) formulated guidelines.

Scientific Research Applications

Antitumor Activity

Studies have demonstrated the synthesis and evaluation of various benzothiazole derivatives for their antitumor properties. For instance, Racané et al. (2006) explored novel derivatives of 6-amino-2-phenylbenzothiazoles for cytostatic activities against malignant human cell lines, revealing potential antitumor applications of related compounds (Racané et al., 2006). Additionally, Stojković et al. (2006) investigated the antitumor efficiency of fluoro-substituted 6-amino-2-phenylbenzothiazole hydrochloride salts in vitro and in vivo, highlighting the significant antitumor activity of these compounds (Stojković et al., 2006).

Antibacterial Evaluation

The exploration of novel fluoroquinolone derivatives bearing N-thiomide linkage with 6-substituted-2-aminobenzothiazoles by Sharma et al. (2017) revealed excellent antibacterial activity against various bacterial strains, suggesting potential applications in combating bacterial infections (Sharma et al., 2017).

Physicochemical and Spectroscopic Studies

Research on benzoxazole derivatives, including vibrational spectroscopic studies and quantum chemical calculations, provides insights into the physicochemical properties of these compounds. For example, Anto et al. (2008) conducted vibrational spectroscopic studies on 5-nitro-2-(p-fluorophenyl)benzoxazole, contributing to the understanding of molecular structure through spectroscopic characterization (Anto et al., 2008).

Fluorescent Probes and Sensors

The application of benzoxazole and benzothiazole derivatives in the development of fluorescent probes and sensors for pH and metal cation detection was demonstrated by Tanaka et al. (2001). This research highlights the potential of these compounds in creating sensitive and selective fluorescent probes (Tanaka et al., 2001).